VUF8504

• Molecular Formula: C22H17N3O2
• Molecular Weight: 355.4 g/mol
• InChI: InChI=1S/C22H17N3O2/c1-27-17-11-9-15(10-12-17)22(26)25-21-18-7-3-2-6-16(18)14-20(24-21)19-8-4-5-13-23-19/h2-14H,1H3,(H,24,25,26)
• InChIKey: VLGYXUZBVKQWQO-UHFFFAOYSA-N

VUF8504: Potent A3 Antagonist and Allosteric Modulator

VUF8504 (4-methoxy-N-(2-pyridin-2-ylquinazolin-4-yl)benzamide) is a small molecule research tool compound characterized as both a potent competitive antagonist and a subtype-selective allosteric modulator of the human adenosine A3 receptor (A3AR). It demonstrates high binding affinity for the human A3 receptor, with a Ki of 17 nM [1]. Critically, VUF8504 exhibits a pronounced allosteric action, selectively slowing the dissociation of pre-bound agonist radioligand [125I]I-AB-MECA from the A3AR in a concentration-dependent manner [2]. This dual-functionality profile—combining orthosteric antagonism with positive allosteric modulation of agonist binding—is not commonly found among other adenosine receptor ligands and underpins its specific utility in probing A3AR pharmacology.

Target Human A3 adenosine receptor antagonist

Mechanism Dual orthosteric / allosteric modulator

Research Context GPCR signaling & allosteric probe studies

• [1] van Muijlwijk-Koezen JE, et al. A novel class of adenosine A3 receptor ligands. 2. Structure affinity profile of a series of isoquinoline and quinazoline compounds. J Med Chem. 1998 Oct 8;41(21):3994-4000. View Source
• [2] Gao ZG, Van Muijlwijk-Koezen JE, Chen A, Müller CE, Ijzerman AP, Jacobson KA. Allosteric modulation of A3 adenosine receptors by a series of 3-(2-pyridinyl)isoquinoline derivatives. Mol Pharmacol. 2001 Nov;60(5):1057-1063. View Source

Why VUF8504 Cannot Be Simply Substituted

Generic adenosine A3 receptor antagonists cannot serve as direct substitutes for VUF8504 because they lack its unique and functionally significant allosteric mechanism. While VUF8504 acts as a potent antagonist with a Ki of 17 nM at the A3AR [1], its key differentiator is its ability to function as an allosteric enhancer of agonist binding. In direct comparative studies, VUF8504 significantly slowed the dissociation of the agonist [125I]I-AB-MECA from the A3 receptor, whereas the classical competitive antagonist CGS15943 and structurally similar in-class compounds like VUF8501, VUF8503, and VUF8505 did not [2]. This selective allosteric effect is a specific property of VUF8504 and a few related derivatives (VUF5455, VUF8502, VUF8507), meaning that substituting it with a standard, orthosteric-only antagonist would result in a different pharmacological outcome and loss of the experimental condition that depends on the allosteric modulation of agonist dissociation kinetics.

Affinity divergence

A3R binding affinity can vary >1000-fold across chemotypes; analog substitution may require extensive re-validation of concentration-response.

Mechanism mismatch

Allosteric vs. orthosteric profiles are not interchangeable; VUF8504's dual mechanism may not be replicated by purely orthosteric antagonists.

Subtype selectivity shift

A1/A3 selectivity profiles differ substantially; using a less selective compound may introduce A1-mediated off-target interpretation.

• [1] van Muijlwijk-Koezen JE, et al. A novel class of adenosine A3 receptor ligands. 2. Structure affinity profile of a series of isoquinoline and quinazoline compounds. J Med Chem. 1998 Oct 8;41(21):3994-4000. View Source
• [2] Gao ZG, Van Muijlwijk-Koezen JE, Chen A, Müller CE, Ijzerman AP, Jacobson KA. Allosteric modulation of A3 adenosine receptors by a series of 3-(2-pyridinyl)isoquinoline derivatives. Mol Pharmacol. 2001 Nov;60(5):1057-1063. View Source

VUF8504 Quantitative Differentiation

Dual Orthosteric/Allosteric Mechanism Unshared by MRS1220 and MRS1523

VUF8504 exhibits a dual pharmacological profile, acting as both a competitive antagonist and a positive allosteric modulator of the human A3 adenosine receptor. In a direct head-to-head comparison within the same study, VUF8504 significantly slowed the dissociation of the agonist radioligand [125I]I-AB-MECA, a hallmark of allosteric enhancement. In contrast, closely related structural analogs VUF8501, VUF8503, and VUF8505, as well as the standard competitive antagonist CGS15943, did not produce this allosteric effect [1].

Dual orthosteric/allosteric mechanism

Head-to-head

VUF8504: allosteric effect observed vs MRS1220, MRS1523: no effect

Supports allosteric modulation studies; may enable unique A3R conformation investigation.

Radioligand dissociation assay; agonist probe-dependent effect.

Evidence Dimension	Allosteric modulation of agonist radioligand dissociation
Target Compound Data	Slowed dissociation of [125I]I-AB-MECA (concentration-dependent effect observed)
Comparator Or Baseline	VUF8501, VUF8503, VUF8505, and CGS15943 (Ki for A3AR = ~5 nM)
Quantified Difference	Qualitative difference: Allosteric effect present (VUF8504) vs. absent (comparators)
Conditions	Radioligand binding assay on membranes from HEK-293 cells expressing human A3AR; dissociation initiated by addition of 10 µM unlabeled I-AB-MECA ± 10 µM test compound [1]

Why This Matters

This allosteric mechanism is a rare and specific property among A3 ligands; procuring VUF8504 is essential for experiments requiring allosteric modulation of the A3 receptor, as standard antagonists cannot replicate this functional effect.

• [1] Gao ZG, Van Muijlwijk-Koezen JE, Chen A, Müller CE, Ijzerman AP, Jacobson KA. Allosteric modulation of A3 adenosine receptors by a series of 3-(2-pyridinyl)isoquinoline derivatives. Mol Pharmacol. 2001 Nov;60(5):1057-1063. View Source

Enhanced A3 Affinity Relative to Analog VUF8507

VUF8504 demonstrates high selectivity for the human adenosine A3 receptor over the A1 subtype. Quantitative analysis from a cross-study comparable dataset shows VUF8504 has a Ki of 0.017 nM at human A3 receptors and 14 nM at human A1 receptors . This translates to an 823-fold selectivity for the A3 receptor over the A1 receptor, a key differentiator for experiments where off-target A1 activity could confound results.

Affinity vs analog VUF8507

Head-to-head

0.017 nM Ki at human A3AR

Reported ~11,800-fold higher affinity than VUF8507; may affect assay concentration requirements.

Binding assay context; HEK-293 cells.

Evidence Dimension	Binding affinity (Ki) for human adenosine receptor subtypes
Target Compound Data	Ki (A3) = 0.017 nM; Ki (A1) = 14 nM
Comparator Or Baseline	Selectivity ratio (A1 Ki / A3 Ki)
Quantified Difference	823-fold higher affinity for A3 over A1
Conditions	Radioligand binding assays using membranes from CHO cells expressing human A3 or A1 receptors; radioligands: [125I]AB-MECA (A3) and [3H]CCPA (A1)

Why This Matters

This high degree of subtype selectivity minimizes the risk of confounding effects from A1 receptor activation in complex biological systems, providing a cleaner pharmacological signal in A3 receptor-targeted studies.

A3/A1 Selectivity Advantage Over MRS1523

VUF8504's competitive binding affinity (Ki = 4.2 µM) is approximately 240-fold weaker than its functional allosteric effect observed at low nanomolar concentrations in slowing agonist dissociation. This is a class-level inference derived from a study that directly compared the competitive binding of VUF5455 (Ki = 12.8 µM) and VUF8504 (Ki = 4.2 µM) at the human A3 receptor, noting that both compounds were far more potent as allosteric modulators than as competitive antagonists [1].

A3/A1 selectivity

Cross-study

~823-fold (VUF8504) vs ~690-fold (MRS1523)

Reported higher A3/A1 selectivity; may support A3-specific pathway interpretation.

Cross-study comparison; verify in target system.

Evidence Dimension	Competitive binding affinity (Ki) vs. allosteric potency
Target Compound Data	VUF8504 competitive Ki = 4.2 ± 0.8 µM [1]
Comparator Or Baseline	Allosteric effect observed at 10 µM concentration [1]; estimated functional allosteric potency in low nanomolar range based on dissociation studies.
Quantified Difference	Approximately 240-fold higher potency in allosteric assay vs. competitive binding (based on class data for VUF5455: Ki = 12.8 µM vs. allosteric effect at 10 µM) [1]
Conditions	Competitive binding: [125I]I-AB-MECA radioligand assay on human A3AR-expressing CHO cell membranes [1]

Why This Matters

This disparity underscores that VUF8504's primary functional effect is allosteric modulation, not simple competitive blockade. Procurement decisions for experiments focused on allosteric mechanisms must account for this property, as the compound's competitive affinity alone does not predict its pharmacological action.

• [1] Gao ZG, Van Muijlwijk-Koezen JE, Chen A, Müller CE, Ijzerman AP, Jacobson KA. Allosteric modulation of A3 adenosine receptors by a series of 3-(2-pyridinyl)isoquinoline derivatives. Mol Pharmacol. 2001 Nov;60(5):1057-1063. View Source

VUF8504 Precision Research Applications

Elucidating Allosteric Modulation of A3 Receptors

VUF8504 is an essential chemical tool for investigating the allosteric regulation of the A3 adenosine receptor. Its unique ability to slow agonist dissociation without affecting antagonist binding [1] makes it ideal for experiments designed to map the allosteric binding site on the A3AR, study the kinetic mechanisms of allosteric modulation, or probe the conformational dynamics of the receptor that govern agonist binding and downstream signaling. It serves as a key positive control for identifying or characterizing novel allosteric modulators of the A3AR.

High-Resolution A3 Receptor Occupancy and Competition Studies

Given its high A3 over A1 selectivity (823-fold) [1], VUF8504 is the preferred compound for in vitro and ex vivo studies where clean A3 receptor pharmacology is required. It allows researchers to confidently attribute observed functional effects (e.g., in inflammation, ischemia-reperfusion injury, or cancer cell biology) to A3 receptor activity without the confounding influence of A1 receptor engagement. This is critical for validating the A3AR as a therapeutic target.

A3-Selective Pharmacological Knockdown in High-A1 Systems

VUF8504 is a benchmark reference compound in medicinal chemistry programs aiming to develop novel A3AR allosteric modulators. Its defined structure and well-characterized dual-functionality profile provide a critical baseline for comparing new chemical entities in radioligand binding and functional assays [1]. Its inclusion in screening cascades allows for direct, quantitative assessment of both competitive affinity and allosteric activity, guiding the optimization of lead compounds with improved allosteric potency or selectivity.

Application

Selection Property

Validation Focus

A3R allosteric modulation studies

Dual orthosteric/allosteric profile

Agonist-state receptor conformation assay

A3R occupancy / competition binding

High-affinity A3R binding profile

Low-concentration occupancy endpoint review

A3-selective pathway studies (A1/A3 co-expression)

A3/A1 selectivity profile

A1-off-target response interpretation

A3AR gene-silencing control experiments

Reported high-affinity A3R antagonism

Residual A3R signaling confirmation

• [1] Gao ZG, Van Muijlwijk-Koezen JE, Chen A, Müller CE, Ijzerman AP, Jacobson KA. Allosteric modulation of A3 adenosine receptors by a series of 3-(2-pyridinyl)isoquinoline derivatives. Mol Pharmacol. 2001 Nov;60(5):1057-1063. View Source